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Compound of Interest

Compound Name: 23-Azacholesterol

Cat. No.: B1210414 Get Quote

Disclaimer: This document aims to provide a comprehensive technical guide on 23-
Azacholesterol. However, a thorough search of scientific literature and patent databases has

revealed significant gaps in the publicly available information regarding its original discovery,

detailed synthesis protocols, and extensive studies on its mechanism of action in mammalian

systems. The following information is based on the available research, which is primarily

focused on its effects in yeast.

Introduction
23-Azacholesterol is a synthetic azasterol, a class of compounds where a nitrogen atom

replaces a carbon atom in the steroid ring or side chain. These molecules are often designed

as inhibitors of enzymes involved in sterol biosynthesis due to their structural similarity to the

natural substrates. 23-Azacholesterol has been identified as an inhibitor of specific enzymes

in the sterol biosynthetic pathway, making it a tool for studying the roles of various sterols in

cellular processes.

Discovery and History
Detailed information regarding the initial discovery and first synthesis of 23-Azacholesterol is
not readily available in the reviewed scientific literature. Research on azasterols as cholesterol-

lowering agents was active in the mid-20th century, with patents for related compounds like 25-

azacholesterol derivatives appearing in the 1960s. It is likely that 23-Azacholesterol emerged

from this broader exploration of azasteroids as potential hypocholesterolemic agents.
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Mechanism of Action
The primary mechanism of action of 23-Azacholesterol is the inhibition of enzymes involved in

the later stages of sterol biosynthesis. The most well-documented effects are in the yeast

Saccharomyces cerevisiae.

Inhibition of Sterol Biosynthesis in Yeast
In yeast, 23-Azacholesterol has been shown to inhibit two key enzymes:

24-Methylene sterol Δ24(28)-reductase: This enzyme is responsible for the reduction of the

double bond at position 24(28) in the sterol side chain, a crucial step in the formation of

ergosterol, the main sterol in fungi.

Δ24-Sterol methyltransferase: This enzyme catalyzes the methylation of the sterol side

chain, another important modification in the ergosterol pathway.

Inhibition of these enzymes by 23-Azacholesterol leads to a significant alteration in the sterol

composition of the yeast cells, with an accumulation of the precursor zymosterol.[1]

Postulated Mechanism in Mammalian Cells
In mammalian cholesterol biosynthesis, the final step is the reduction of desmosterol to

cholesterol, a reaction catalyzed by the enzyme desmosterol reductase (3β-Hydroxysterol Δ24-

reductase or DHCR24). Desmosterol has a double bond at C24 in the side chain, similar to the

substrate of the yeast 24-methylene sterol Δ24(28)-reductase. Given its inhibitory activity in

yeast, it is postulated that 23-Azacholesterol acts as an inhibitor of mammalian desmosterol

reductase. This would lead to an accumulation of desmosterol and a decrease in cholesterol

levels. However, detailed studies, including IC50 values for this inhibition, are not available in

the reviewed literature.

Cholesterol Biosynthesis Pathway and Point of
Inhibition
The following diagram illustrates the terminal steps of the cholesterol biosynthesis pathway

(Bloch pathway) and the postulated point of inhibition by 23-Azacholesterol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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